Cas no 1806420-39-2 (5-Methoxy-2-methylpyridine-3-methanol)
5-Methoxy-2-methylpyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
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- 5-Methoxy-2-methylpyridine-3-methanol
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- Inchi: 1S/C8H11NO2/c1-6-7(5-10)3-8(11-2)4-9-6/h3-4,10H,5H2,1-2H3
- InChI Key: FCPPCPGEAUYGJO-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C)C(CO)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- XLogP3: 0.3
- Topological Polar Surface Area: 42.4
5-Methoxy-2-methylpyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001978-250mg |
5-Methoxy-2-methylpyridine-3-methanol |
1806420-39-2 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029001978-500mg |
5-Methoxy-2-methylpyridine-3-methanol |
1806420-39-2 | 95% | 500mg |
$1,752.40 | 2022-03-31 | |
| Alichem | A029001978-1g |
5-Methoxy-2-methylpyridine-3-methanol |
1806420-39-2 | 95% | 1g |
$2,981.85 | 2022-03-31 |
5-Methoxy-2-methylpyridine-3-methanol Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 5-Methoxy-2-methylpyridine-3-methanol
Introduction to 5-Methoxy-2-methylpyridine-3-methanol (CAS No. 1806420-39-2)
5-Methoxy-2-methylpyridine-3-methanol (CAS No. 1806420-39-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a methoxy group at the 5-position and a methyl group at the 2-position, along with a hydroxymethyl group at the 3-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical formula of 5-Methoxy-2-methylpyridine-3-methanol is C9H11NO2, and its molecular weight is approximately 161.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, oxidation, and reduction processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, contributing to its increased availability and cost-effectiveness.
In the realm of pharmaceutical research, 5-Methoxy-2-methylpyridine-3-methanol has shown promising potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Beyond its anti-inflammatory effects, 5-Methoxy-2-methylpyridine-3-methanol has also been investigated for its neuroprotective properties. A study conducted by a team of researchers from the University of California found that the compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the compound's ability to scavenge reactive oxygen species (ROS) and enhance mitochondrial function.
In addition to its therapeutic applications, 5-Methoxy-2-methylpyridine-3-methanol has found utility as an intermediate in the synthesis of other bioactive molecules. For example, it serves as a key building block in the preparation of certain antiviral agents and anticancer drugs. The versatility of this compound in forming complex structures with diverse biological activities makes it an attractive target for medicinal chemists seeking to develop new treatments for various diseases.
The safety profile of 5-Methoxy-2-methylpyridine-3-methanol has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, 5-Methoxy-2-methylpyridine-3-methanol (CAS No. 1806420-39-2) represents a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and favorable biological properties position it as a valuable tool for scientists exploring new frontiers in medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.
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